Cas no 5462-71-5 (2-(4-cyanophenyl)acetic acid)
2-(4-cyanophenyl)acetic acid structure
Product Name:2-(4-cyanophenyl)acetic acid
CAS No:5462-71-5
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD06798066
CID:45912
PubChem ID:24882554
Update Time:2025-10-28
2-(4-cyanophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Cyanophenyl)acetic acid
- 4-Cyanophenylacetic acid
- 4-Cyanobenzeneacetic acid
- p-Cyanophenylacetic Acid
- (4-Cyanophenyl)acetic acid
- Benzeneacetic acid, 4-cyano-
- (4-Cyano-phenyl)-acetic acid
- 4-Cyanophenyl acetic acid
- (p-Cyanophenyl)acetic acid
- Acetic acid, (p-cyanophenyl)-
- WEBXRQONNWEETE-UHFFFAOYSA-N
- 4-CYANOPHENYLACETICACID
- PubChem19712
- 4-cyano-phenylacetic acid
- 4-cyano phenyl acetic aci
- AM83006
- NSC14104
- 2-(4-Cyanophenyl)aceticacid
- NS00033149
- 4-cyano phenyl acetic acid
- AE-641/00004032
- EINECS 226-753-7
- AC-22906
- NSC-14104
- YJK6AE7K3P
- SY007137
- 4-Cyanophenylacetic acid, 97%
- MFCD06798066
- DTXSID00203054
- Z362118788
- F2167-4980
- A24322
- NSC 14104
- 333406-09-0
- (4-Cyanophenyl)acetic acid #
- CS-W004704
- UNII-YJK6AE7K3P
- FS-3473
- FT-0649787
- EN300-62024
- BB 0305894
- SCHEMBL335492
- AKOS008118611
- BCP15472
- 5462-71-5
- D72888
- DTXCID00125545
- DB-263030
- 2-(4-cyanophenyl)acetic acid
-
- MDL: MFCD06798066
- Inchi: 1S/C9H7NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H,11,12)
- InChI Key: WEBXRQONNWEETE-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 61.1
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.26
- Melting Point: 150-154 °C (lit.)
- Boiling Point: 355.2℃ at 760 mmHg
- Flash Point: 168.6℃
- Refractive Index: 1.576
- Solubility: Soluble in CHCl3, THF, dioxane.
- PSA: 61.09000
- LogP: 1.18538
- Solubility: Not determined
2-(4-cyanophenyl)acetic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:UN3439
- WGK Germany:3
- Hazard Category Code: 22-36/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Risk Phrases:R22; R36/38
- Packing Group:III
- Safety Term:6.1
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:Store at room temperature
2-(4-cyanophenyl)acetic acid Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-cyanophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 59528-1/G |
4-CYANOPHENYLACETIC ACID |
5462-71-5 | 97% | 1g |
$34 | 2023-09-16 | |
| AstaTech | 59528-5/G |
4-CYANOPHENYLACETIC ACID |
5462-71-5 | 97% | 5g |
$95 | 2023-09-16 | |
| AstaTech | 59528-25/G |
4-CYANOPHENYLACETIC ACID |
5462-71-5 | 97% | 25g |
$320 | 2023-09-16 | |
| Fluorochem | 209286-1g |
2-(4-Cyanophenyl)acetic acid |
5462-71-5 | 97% | 1g |
£42.00 | 2022-03-01 | |
| Fluorochem | 209286-25g |
2-(4-Cyanophenyl)acetic acid |
5462-71-5 | 97% | 25g |
£377.00 | 2022-03-01 | |
| Apollo Scientific | OR914390-1g |
(4-Cyanophenyl)acetic acid |
5462-71-5 | 98+% | 1g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR914390-10g |
(4-Cyanophenyl)acetic acid |
5462-71-5 | 98% | 10g |
£111.00 | 2023-04-18 | |
| Apollo Scientific | OR914390-25g |
(4-Cyanophenyl)acetic acid |
5462-71-5 | 98+% | 25g |
£98.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C824556-1g |
4-Cyanophenylacetic acid |
5462-71-5 | 97% | 1g |
¥126.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C824556-25g |
4-Cyanophenylacetic acid |
5462-71-5 | 97% | 25g |
¥1,659.00 | 2022-09-29 |
2-(4-cyanophenyl)acetic acid Related Literature
-
Brian A. Sparling,S. Yi,J. Able,H. Bregman,Erin F. DiMauro,R. S. Foti,H. Gao,A. Guzman-Perez,H. Huang,M. Jarosh,T. Kornecook,J. Ligutti,B. C. Milgram,B. D. Moyer,B. Youngblood,V. L. Yu,M. M. Weiss Med. Chem. Commun. 2017 8 744
-
Antonio J. Calahorro,Piero Macchi,Alfonso Salinas-Castillo,Eider San Sebastián,José M. Seco,Antonio Rodríguez-Diéguez CrystEngComm 2014 16 10492
-
Wei-Long Xing,De-Guang Liu,Ming-Chen Fu RSC Adv. 2021 11 4593
-
Parantap Sarkar,Fabien Durola,Harald Bock Chem. Commun. 2013 49 7552
-
James L. Scotson,Benjamin I. Andrews,Andrew P. Laws,Michael I. Page Org. Biomol. Chem. 2016 14 8301
5462-71-5 (2-(4-cyanophenyl)acetic acid) Related Products
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- 333406-09-0((4-Cyano-phenyl)-acetic acid)
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